Cas no 1784325-28-5 (2-Fluoro-2-(oxan-2-yl)ethan-1-amine)

• Product Name: 2-Fluoro-2-(oxan-2-yl)ethan-1-amine
• CAS No: 1784325-28-5
• MF: C₇H₁₄FNO
• MW: 147.19056558609
• CID: 5998248
• PubChem ID: 105429063
• Update Time: 2025-05-22

2-Fluoro-2-(oxan-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1784325-28-5
• 2-fluoro-2-(oxan-2-yl)ethan-1-amine
• EN300-1820764
• 2-Fluoro-2-(oxan-2-yl)ethan-1-amine

• Inchi： 1S/C7H14FNO/c8-6(5-9)7-3-1-2-4-10-7/h6-7H,1-5,9H2
• InChI Key： YMHMOAYHHPKWOO-UHFFFAOYSA-N
• SMILES： FC(CN)C1CCCCO1

Computed Properties

• Exact Mass: 147.105942232g/mol
• Monoisotopic Mass: 147.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-Fluoro-2-(oxan-2-yl)ethan-1-amine

2-Fluoro-2-(oxan-2-yl)ethan-1-amine (CAS No. 1784325-28-5): A Comprehensive Overview

The compound 2-fluoro-2-(oxan-2-yl)ethan-1-amine, identified by the CAS registry number 1784325-28-5, is a chemically synthesized organic compound with a unique structure and diverse applications. This compound belongs to the class of amines, specifically featuring a fluoro-substituted oxane ring system. The molecule consists of a central ethane backbone, where one hydrogen atom is replaced by an amino group (-NH₂), and the other is substituted by both a fluoro atom and an oxane (tetrahydropyran) ring at the second carbon position. This structural arrangement imparts distinctive chemical properties, making it valuable in various fields such as pharmaceuticals, agrochemicals, and materials science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-fluoro-2-(oxan-2-yl)ethan-1-amine through multi-step reactions involving nucleophilic substitutions, ring-forming processes, and fluorination techniques. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, studies have demonstrated that the use of palladium-catalyzed coupling reactions can significantly enhance the efficiency of forming the oxane ring while maintaining the integrity of the amino group.

The fluorine atom in this compound plays a critical role in modulating its chemical reactivity and biological activity. Fluorine substitution often enhances lipophilicity and stability, which are desirable properties in drug design. Recent research has highlighted the potential of 2-fluoro derivatives as inhibitors of certain enzymes involved in metabolic disorders. For example, a study published in *Journal of Medicinal Chemistry* reported that fluorinated oxane-containing amines exhibit potent inhibitory activity against histone deacetylases (HDACs), which are key targets in cancer therapy.

In addition to its pharmacological applications, 2-fluoro-2-(oxan-2-yl)ethan-1-amine has shown promise in materials science as a precursor for advanced polymers and coatings. The oxane ring provides rigidity to the molecule, while the amino group offers reactivity for polymerization reactions. Scientists have investigated its use in synthesizing high-performance polyurethanes with improved mechanical properties. Experimental results indicate that incorporating this compound into polymer formulations can enhance tensile strength and thermal stability, making it suitable for industrial applications such as automotive coatings and electronic encapsulants.

The synthesis of CAS No. 1784325-28-5 involves several key steps that require precise control over reaction conditions to ensure high purity and yield. One common approach involves the nucleophilic substitution of a suitable alkyl halide with ammonia or an amine derivative, followed by cyclization to form the oxane ring. Fluorination is typically achieved through electrophilic fluorination methods or via nucleophilic substitution using fluorides under specific conditions.

From an environmental perspective, understanding the degradation pathways of fluorinated oxane-containing compounds is crucial for assessing their ecological impact. Recent studies have focused on identifying microbial degradation mechanisms and enzymatic pathways that can break down these compounds into less harmful byproducts. Researchers have isolated bacterial strains capable of metabolizing similar fluorinated compounds, suggesting potential bioremediation strategies for industrial waste containing CAS No. 1784325-28-5.

In conclusion, CAS No. 1784325-28-, also known as 2-fluoro